8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester
8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
182227-19-6
VCID:
VC21170543
InChI:
InChI=1S/C25H30O6/c1-2-28-23(27)24(12-14-25(15-13-24)30-16-17-31-25)22(26)20-8-10-21(11-9-20)29-18-19-6-4-3-5-7-19/h3-11,22,26H,2,12-18H2,1H3/t22-/m0/s1
SMILES:
CCOC(=O)C1(CCC2(CC1)OCCO2)C(C3=CC=C(C=C3)OCC4=CC=CC=C4)O
Molecular Formula:
C25H30O6
Molecular Weight:
426.5 g/mol
8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester
CAS No.: 182227-19-6
Cat. No.: VC21170543
Molecular Formula: C25H30O6
Molecular Weight: 426.5 g/mol
* For research use only. Not for human or veterinary use.
![8-[(S)-Hydroxy[4-benzyloxyphenyl]methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid Ethyl Ester - 182227-19-6](/images/no_structure.jpg)
Specification
| CAS No. | 182227-19-6 |
|---|---|
| Molecular Formula | C25H30O6 |
| Molecular Weight | 426.5 g/mol |
| IUPAC Name | ethyl 8-[(S)-hydroxy-(4-phenylmethoxyphenyl)methyl]-1,4-dioxaspiro[4.5]decane-8-carboxylate |
| Standard InChI | InChI=1S/C25H30O6/c1-2-28-23(27)24(12-14-25(15-13-24)30-16-17-31-25)22(26)20-8-10-21(11-9-20)29-18-19-6-4-3-5-7-19/h3-11,22,26H,2,12-18H2,1H3/t22-/m0/s1 |
| Standard InChI Key | LHQREPLLEPMRRW-QFIPXVFZSA-N |
| Isomeric SMILES | CCOC(=O)C1(CCC2(CC1)OCCO2)[C@H](C3=CC=C(C=C3)OCC4=CC=CC=C4)O |
| SMILES | CCOC(=O)C1(CCC2(CC1)OCCO2)C(C3=CC=C(C=C3)OCC4=CC=CC=C4)O |
| Canonical SMILES | CCOC(=O)C1(CCC2(CC1)OCCO2)C(C3=CC=C(C=C3)OCC4=CC=CC=C4)O |
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